Cas no 1708199-41-0 (3,4,5-Tribromothiophene-2-carboxamide)

• Product Name: 3,4,5-Tribromothiophene-2-carboxamide
• CAS No: 1708199-41-0
• MF: C₅H₂Br₃NOS
• MW: 363.852477550507
• CID: 5696901
• PubChem ID: 97625986
• Update Time: 2023-10-14

3,4,5-Tribromothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1708199-41-0
• 3,4,5-Tribromothiophene-2-carboxamide
• 3,4,5-Tribromo-thiophene-2-carboxylic acid amide
• 2-Thiophenecarboxamide, 3,4,5-tribromo-

• Inchi： 1S/C5H2Br3NOS/c6-1-2(7)4(8)11-3(1)5(9)10/h(H2,9,10)
• InChI Key： UXGBOTUYMKWXJC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(SC=1C(N)=O)Br)Br

Computed Properties

• Exact Mass: 362.73867g/mol
• Monoisotopic Mass: 360.74072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 2.489±0.06 g/cm3(Predicted)
• Boiling Point: 317.6±42.0 °C(Predicted)
• pka: 14.29±0.50(Predicted)